Cas no 1219804-16-6 (CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10))

• Product Name: CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10)
• CAS No: 1219804-16-6
• MF: C₁₅H₁₂N₂O₂
• MW: 262.33
• CID: 1004539
• PubChem ID: 76974847
• Update Time: 2025-08-05

CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) Chemical and Physical Properties

Names and Identifiers

• CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10)
• Carbamazepine 10,11 epoxide-d
• CARBAMAZEPINE-10,11-EPOXIDE-D10
• Carbamazepine-10,11-epoxide-d10; Carbamazepine 10,11-epoxide-D10: 1a,10b-Dihydro-6H-dibenz[b,f]oxireno[d]azepine-6-carboxamide-1a,2,3,4,5,7,8,9,10.10b-d10; 10,11-Dihydro-10,11-epoxycarbamazepine-d10; 10,11-Dihydro-5H-dibenz[b,f]azepine-5-carboxamide-d10 10,11-epoxide
• carbamazepine-10, 11-epoxide-d10
• CS-0227322
• Carbamazepine 10,11 epoxide-d10
• 10,11-Epoxide Carbamazepine- d10
• F90579
• 1219804-16-6
• 2,4,6,7,8,9,13,14,15,16-decadeuterio-3-oxa-11-azatetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaene-11-carboxamide
• 1a,10b-Dihydro-1a,10b-d2-6H-dibenz[b,f]oxireno[d]azepine-2,3,4,5,7,8,9,10-d8-6-carboxamide
• MS-23698
• HY-W013378S1
• DTXSID901122113

• Inchi： 1S/C15H12N2O2/c16-15(18)17-11-7-3-1-5-9(11)13-14(19-13)10-6-2-4-8-12(10)17/h1-8,13-14H,(H2,16,18)
• InChI Key： ZRWWEEVEIOGMMT-UHFFFAOYSA-N
• SMILES： C(N1C2=C([H])C([H])=C([H])C([H])=C2C2([H])OC2([H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)N

Computed Properties

• Exact Mass: 262.152645089g/mol
• Monoisotopic Mass: 262.152645089g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.9Ų

Additional information on CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10)

CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) and CAS No. 1219804-16-6: A Comprehensive Overview

CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) is a deuterated derivative of carbamazepine-10,11-epoxide, a significant metabolite of carbamazepine. This compound, identified by the chemical abstracts service number CAS No. 1219804-16-6, plays a crucial role in pharmaceutical research and development. Carbamazepine, a well-known anticonvulsant and mood stabilizer, is widely used in the treatment of epilepsy and bipolar disorder. The epoxide derivative is particularly important due to its involvement in the metabolic pathways that influence the drug's efficacy and safety profiles.

The deuterated version, CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10), is utilized in various analytical techniques to enhance the sensitivity and specificity of detection methods. Deuterated compounds are often employed in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy due to their unique isotopic properties, which help in distinguishing target analytes from background noise. This makes CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) an invaluable tool in drug metabolism studies and pharmacokinetic analyses.

Recent advancements in metabolomics have highlighted the importance of understanding the metabolic fate of drugs like carbamazepine. The formation of carbamazepine-10,11-epoxide is a critical step in its biotransformation process. This epoxide intermediate can undergo further reactions, such as reduction or hydrolysis, to form other metabolites. The deuterated analog, CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10), allows researchers to track these metabolic pathways with greater precision.

In clinical settings, the accurate quantification of carbamazepine and its metabolites is essential for optimizing therapeutic regimens and minimizing adverse effects. The use of CAS No. 1219804-16-6 labeled compounds ensures that researchers have access to high-purity materials for their studies. This is particularly important in pharmacokinetic studies where small variations in compound purity can significantly impact results.

The role of CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) extends beyond basic research. It has been employed in the development of novel diagnostic tools for monitoring drug levels in patients. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) benefit greatly from the use of deuterated internal standards like CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10), which improve accuracy and reliability.

Recent studies have also explored the potential therapeutic applications of carbamazepine derivatives. While carbamazepine itself is primarily used for its anticonvulsant properties, modifications to its structure can lead to compounds with enhanced efficacy or reduced side effects. The epoxide derivative is a key intermediate in this process, and understanding its behavior is crucial for designing new drugs.

The chemical properties of CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10) make it an excellent candidate for use in high-throughput screening assays. These assays are designed to rapidly identify compounds that interact with biological targets, providing valuable insights into drug discovery processes. The deuterated analog's stability and compatibility with various analytical techniques make it a preferred choice for researchers.

In conclusion, CARBAMAZEPINE-10,11-EPOXIDE-D10 (RINGS-D10), identified by CAS No. 1219804-16-6, is a vital compound in pharmaceutical research and development. Its applications range from metabolomics studies to clinical diagnostics and drug discovery. The unique properties of this deuterated derivative make it an indispensable tool for researchers aiming to understand the complex metabolic pathways involved in drug action.